Cas no 32443-99-5 (D-Cysteine hydrochloride)

• Product Name: D-Cysteine hydrochloride
• CAS No: 32443-99-5
• MF: C₃H₈ClNO₂S
• MW: 157.619118690491
• MDL: MFCD00012632
• CID: 53894
• PubChem ID: 24893006
• Update Time: 2025-04-18

D-Cysteine hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Cysteine hydrochloride
• D-Arg
• D-Cysteine hydrochloride monohydrate
• H-D-Cys-OH.H2O.HCl
• H-D-Cys-OH.HCl.H2O
• H-D-Cys-OH·H2O·HCl
• H-D-Cys-OH·HCl·H2OD-Cysteine hydrochloride monohydrate
• H-D-Cys-OH·HClD-Cysteine hydrochloride
• H-D-Cys-OH•H2O•HCl
• D-Cys hydrochloride
• D-CYS.HCL.H2O
• D-Cys-OH hydrochloride
• D-Cystein
• D-CYSTEINE HCL
• D-cysteine HCL monohydrate
• D-Cysteine hydrochlo
• D-CYSTEINE HYDROCHLORIDE 1-HYDRATE
• H-Cys-OH*HCl
• H-D-CYS-OH HCL
• L-cysteine hydrochloride
• Cysteine,hydrochloride, D- (8CI)
• D-Cysteine, hydrochloride (9CI)
• (S)-2-Amino-3-mercaptopropanoic acid hydrochloride
• H-D-Cys-OH hydrochloride monohydrate
• AM81652
• AC-7471
• 32443-99-5
• D-cysteine, hydrochloride hydrate
• EN300-70480
• H-D-Cys-OH HCl H
• (2S)-2-amino-3-sulfanyl-propanoic acid hydrochloride
• Z1126749021
• (s)-2-amino-3-mercaptopropanoicacidhydrochloride
• A821273
• MFCD00150051
• SCHEMBL730594
• CS-W002074
• EINECS 251-043-9
• HY-W002074
• NSC 742579
• H-D-Cys-OH.HCl
• IFQSXNOEEPCSLW-HSHFZTNMSA-N
• (2S)-2-amino-3-sulfanylpropanoic acid hydrochloride
• NSC-742579
• C3H8ClNO2S
• AS-30670
• NS00093522
• (2S)-2-amino-3-sulfanylpropanoic acid;hydrochloride
• D-Cysteine, hydrochloride
• MFCD00012632
• NSC742579
• Q-101768
• AKOS015892730
• D-Cysteine, HCl
• 251-043-9
• FC46929
• D-Cys-OH.HCl

• MDL： MFCD00012632
• Inchi： 1S/C3H7NO2S.ClH/c4-2(1-7)3(5)6;/h2,7H,1,4H2,(H,5,6);1H/t2-;/m1./s1
• InChI Key： IFQSXNOEEPCSLW-HSHFZTNMSA-N
• SMILES： Cl.SC[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 156.99600
• Monoisotopic Mass: 156.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 185 ºC (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 102.12000
• LogP: 0.83040
• Specific Rotation: -6.4 º (c=5%,5M HCl)
• Solubility: Not determined
• Vapor Pressure: No data available

D-Cysteine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10-23
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters